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Compound of Interest

Compound Name: Penta-N-acetylchitopentaose

Cat. No.: B15560394

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory reagents are paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the proper
disposal of Penta-N-acetylchitopentaose.

Penta-N-acetylchitopentaose is a carbohydrate component of lipo-chitooligosaccharides.[1]
While it is stable under normal conditions and not classified as a hazardous material,
adherence to proper disposal protocols is crucial to maintain laboratory safety and
environmental responsibility.[2]

Key Safety and Handling Information

Before disposal, it is important to handle Penta-N-acetylchitopentaose with care. Always wear
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat. Ensure good ventilation in the work area. In case of contact, follow these first-aid

measures:

After inhalation: Move the person to fresh air and ensure they are comfortable for breathing.

After skin contact: Wash the affected area with plenty of water.

After eye contact: Rinse eyes with water as a precaution.

After ingestion: If feeling unwell, contact a poison center or doctor.
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Quantitative Data and Physical Properties

Below is a summary of the key physical and chemical properties of Penta-N-
acetylchitopentaose.

Property Value

CAS Number 36467-68-2

Molecular Formula C40H67N5026

Molecular Weight 1033.98 g/mol

Appearance Powder

Purity > 95%

Storage Store in a well-ventilated place. Keep cool.

Step-by-Step Disposal Procedure

The recommended disposal method for Penta-N-acetylchitopentaose is based on its non-
hazardous nature. The primary principle is to dispose of the compound in accordance with
local, state, and federal regulations for chemical waste.

» Material Identification: Clearly label the waste container with "Penta-N-
acetylchitopentaose” and its CAS number (36467-68-2).

o Waste Collection:

o For unused or expired product, collect the solid powder in a securely sealed, appropriate
waste container.

o For solutions, depending on the solvent and concentration, consult your institution's
chemical safety office for guidance on whether it can be treated as aqueous waste or
needs to be collected as chemical waste.

o For cleaning up spills, mechanically recover the product and place it in a designated waste
container.
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» Container Management: Ensure the waste container is in good condition, compatible with the
chemical, and kept closed when not in use.

» Engage a Licensed Waste Collector: Arrange for the disposal of the waste through a licensed
and qualified hazardous waste disposal company. They will ensure the material is handled
and disposed of in compliance with all environmental regulations. Do not dispose of Penta-
N-acetylchitopentaose down the drain or in regular trash.

o Documentation: Maintain records of the disposal, including the date, quantity of waste, and
the name of the disposal company, as required by your institution's policies.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Penta-N-
acetylchitopentaose.
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Penta-N-acetylchitopentaose Disposal Workflow
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Caption: Logical workflow for the safe disposal of Penta-N-acetylchitopentaose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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